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Compound of Interest

Compound Name: 2,5-Dibromopyridine

Cat. No.: B019318

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data, handling procedures,
and emergency protocols for 2,5-Dibromopyridine (CAS No. 624-28-2). The information is
compiled to ensure the safety of laboratory personnel and to maintain compliance with safety
regulations. 2,5-Dibromopyridine is a key intermediate in the synthesis of pharmaceuticals,
particularly anti-inflammatory and anti-cancer agents, as well as in the formulation of
agrochemicals.[1]

Chemical and Physical Properties

2,5-Dibromopyridine is an off-white to brown crystalline solid.[1][2] It is insoluble in water but
soluble in strong polar organic solvents.[2] A summary of its key physical and chemical
properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 2,5-Dibromopyridine
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Property Value Reference
CAS Number 624-28-2 [3][4]
Molecular Formula CsHsBrzN [11[4]
Molecular Weight 236.89 g/mol [11[3114]
Appearance Off-white to brown crystalline e
powder

Melting Point 92-95 °C (lit.) [21[31[4]
Purity > 98% [11[3][4]

EC Number 210-839-6 [3][4]

MDL Number MFCD00006221 [1][3]

Hazard Identification and Classification

2,5-Dibromopyridine is classified as a hazardous substance. The primary hazards are skin

irritation, serious eye irritation, and respiratory irritation.[5] Table 2 summarizes the GHS

classification.

Table 2: GHS Hazard Classification

Hazard Class

Category

Hazard Statement

Skin Corrosion/Irritation

2

H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

H335: May cause respiratory

irritation

Source: Jubilant Ingrevia Safety Data Sheet[5]

Hazard Pictogram:
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walt text

Signal Word: Warning[5]

Safe Handling and Storage

Proper handling and storage of 2,5-Dibromopyridine are crucial to minimize exposure and
ensure a safe working environment.

3.1. Engineering Controls

» Work should be conducted in a well-ventilated area, preferably within a certified chemical
fume hood.[5][6]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[5]

3.2. Personal Protective Equipment (PPE)
A summary of the recommended personal protective equipment is provided in Table 3.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Rationale

Safety glasses with side-

shields conforming to EN166 Protects against splashes and
Eye/Face Protection or NIOSH-approved chemical airborne particles that can
safety goggles. A face shield cause serious eye irritation.[6]

may also be necessary.[5][6]

Chemical-resistant gloves

(e.g., Butyl rubber, Viton®), a i .
) ) Prevents skin contact, which
Skin Protection fully-buttoned lab coat, and o
) ) ) causes irritation.[6]
appropriate protective clothing

to prevent skin exposure.[6]

Use a NIOSH/MSHA-approved

respirator if ventilation is o ) )
) ) Minimizes inhalation of dust,
) ) inadequate or for spill cleanup. ] ]
Respiratory Protection which can cause respiratory
A dust mask of type N95 (US)

is @ minimum requirement.[3]

[6]

tract irritation.[6]

3.3. Handling Procedures

» Avoid all personal contact, including inhalation and contact with skin and eyes.[6][7]

e Do not eat, drink, or smoke in the handling area.[5][6]

e Wash hands thoroughly after handling.[5]

¢ Use non-sparking tools and avoid generating dust.[6]

o Keep the container tightly closed when not in use.[5][6]

» Contaminated work clothing should not be allowed out of the workplace and must be washed
before reuse.[6]

3.4. Storage Conditions

» Store in a cool, dry, and well-ventilated place.[5]
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o Keep the container tightly closed.[5]

» Store away from open flames, hot surfaces, and sources of ignition.[5]

o Store locked up.[5]

Emergency Procedures

4.1. First-Aid Measures

Immediate and appropriate first aid is critical in the event of exposure. Table 4 outlines the

recommended first-aid procedures.

Table 4: First-Aid Measures for 2,5-Dibromopyridine Exposure

Exposure Route

First-Aid Protocol

Inhalation

Remove the victim to fresh air and keep them at
rest in a position comfortable for breathing. If
you feel unwell, call a POISON CENTER or
doctor.[5]

Skin Contact

Take off contaminated clothing and wash it
before reuse. Wash the affected skin with plenty
of soap and water. If skin irritation occurs, get

medical advice/attention.[5]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[5]

Ingestion

If swallowed, call a POISON CENTER or
doctor/physician if you feel unwell. Rinse mouth.
Do NOT induce vomiting.[8][9]

4.2. Accidental Release Measures
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In the event of a spill, follow the established emergency protocol. The logical workflow for
handling a chemical spill of 2,5-Dibromopyridine is illustrated in the diagram below.

Workflow for 2,5-Dibromopyridine Spill Response

Immediate Response

Spill Detected

lert others
A

Evacuate Personnel
to Safe Area

\ 4

Ensure Adequate
Ventilation

4

Eliminate Ignition
Sources

Containmeq} & Cleanup

Don Full PPE
(Gloves, Goggles, Respirator)

Prevent Entry into
Drains & Waterways

Contain Spill with
Inert Material

Sweep up Powder
(Avoid Dust Generation)

Place in Labeled,
Closed Container for Disposal

Post—(%lreanup

Decontaminate Spill Area

Dispose of Waste
per Regulations

Wash Hands and
Exposed Skin Thoroughly

Restock Spill Kit

Reportin
p" g

Report Incident to
Safety Officer
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Click to download full resolution via product page
Caption: Logical workflow for handling a chemical spill of 2,5-Dibromopyridine.
Personal Precautions for Spills:
e Avoid breathing dust.[5]
e Avoid contact with skin, eyes, and clothing.[5]
» Wear a self-contained breathing apparatus and protective suit for large spills.[5]
Environmental Precautions:
e Prevent the product from entering drains.[5]
e Do not flush into surface water or sanitary sewer systems.[5]
4.3. Fire-Fighting Measures

o Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[5]

e Hazardous combustion products: Carbon oxides, Nitrogen oxides (NOXx), Hydrogen bromide
gas.[5]

e Special protective equipment: Wear a self-contained breathing apparatus and protective
clothing to prevent contact with skin and eyes.[5]

Toxicological Information

While comprehensive toxicological data is not available, the primary known effects are irritation
to the skin, eyes, and respiratory system.[5]

» Acute toxicity: No data available.[5]
» Skin corrosion/irritation: Causes skin irritation.[5]

e Serious eye damage/irritation: Causes serious eye irritation.[5]
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o Respiratory or skin sensitization: May cause respiratory irritation.[5]
e Germ cell mutagenicity: No data available.[5]

o Carcinogenicity: No classification data on the carcinogenic properties of this material is
available from EPA, IARC, NTP, OSHA, or ACGIH.[5]

o Reproductive toxicity: No effects known.[5]

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations.[5] Do not dispose of with household waste. Waste materials should be handled by
licensed waste disposal contractors.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
formal Safety Data Sheet (SDS) or professional safety training. Always refer to the specific
SDS provided by the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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